Cas no 436088-52-7 (1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]-
• CAS No: 436088-52-7
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 332017
• PubChem ID: 3132734
• Update Time: 2025-11-01

1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]-
• 5-(4-AMINO-PHENYLCARBAMOYL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID
• 1H-Imidazole-4-carboxylicacid,5-[[(4-aminophenyl)amino]carbonyl]-(9CI)
• 4-((4-aminophenyl)carbamoyl)-1H-imidazole-5-carboxylic acid
• BDBM50493212
• HQARDVLSJLCFBA-UHFFFAOYSA-N
• 436688-52-7
• SR-01000314698-1
• 4-(4-aminophenylcarbamoyl)-1H-imidazole-5-carboxylic acid
• 436088-52-7
• WAY-306947
• ISOPRENALINESULFATE
• SR-01000314698
• A872662
• CHEMBL2419625
• AKOS000301716
• Oprea1_454526
• BAS 01557662
• A924075
• DTXSID50963095
• Oprea1_222080
• FT-0676648
• 5-(4-Aminophenylcarbamoyl)-3H-imidazole-4-carboxylic acid
• 4-[(4-aminophenyl)carbamoyl]-1H-imidazole-5-carboxylic acid
• 5-(4-Aminophenylcarbamoyl)-3H-imidazole-4-carboxylicacid
• DB-185296

• MDL： MFCD03043526
• Inchi： 1S/C11H10N4O3/c12-6-1-3-7(4-2-6)15-10(16)8-9(11(17)18)14-5-13-8/h1-5H,12H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： HQARDVLSJLCFBA-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)NC=N1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 246.07500
• Monoisotopic Mass: 246.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Boiling Point: 531.3°Cat760mmHg
• Flash Point: 275.1°C
• Refractive Index: 1.774
• PSA: 121.10000
• LogP: 1.59660

1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-Imidazole-5-carboxylicacid, 4-[[(4-aminophenyl)amino]carbonyl]-

Introduction to 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- (CAS No. 436088-52-7)

1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]-, identified by its CAS number 436088-52-7, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a carboxylic acid moiety and an amide linkage, makes it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- features a central imidazole ring substituted at the 5-position with a carboxylic acid group. Additionally, the 4-position of the imidazole ring is connected to a carbonyl group, which is further substituted with an amino group linked to a phenyl ring. This intricate molecular architecture endows the compound with unique chemical properties that make it suitable for various synthetic transformations and biological investigations.

In recent years, there has been growing interest in imidazole derivatives due to their potential therapeutic applications. The 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- compound has been explored in several research studies for its pharmacological properties. For instance, its derivatives have shown promise as inhibitors of certain enzymes involved in inflammatory pathways. The amide bond in its structure can be further modified to produce novel compounds with enhanced bioavailability and reduced toxicity.

One of the key areas where this compound has found utility is in the development of targeted drug delivery systems. The carboxylic acid group can be used to form esters or amides with other bioactive molecules, facilitating controlled release formulations. Additionally, the phenyl ring attached to the amino group provides a scaffold for further functionalization, allowing researchers to tailor the compound’s properties for specific therapeutic needs.

The synthesis of 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of an imidazole precursor at the 5-position followed by introduction of the carbonyl and amino groups at the 4-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for this compound. Molecular modeling studies have helped identify optimal reaction conditions and predict the outcomes of different synthetic strategies. These computational tools are particularly valuable in designing complex molecules like 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]-, where traditional experimental approaches may be time-consuming and resource-intensive.

The biological activity of 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- has been studied in various cellular and animal models. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation and inflammation. These properties make it a promising candidate for further development as an anti-cancer or anti-inflammatory agent. However, more extensive preclinical studies are needed to fully understand its therapeutic potential and safety profile.

In conclusion, 1H-Imidazole-5-carboxylic acid, 4-[[(4-aminophenyl)amino]carbonyl]- (CAS No. 436088-52-7) is a structurally complex and functionally versatile compound with significant implications in pharmaceutical research. Its unique chemical properties and potential biological activities position it as a valuable tool for developing novel therapeutic agents. Continued research into its synthesis, pharmacology, and applications will likely uncover even more innovative uses for this remarkable molecule.